Cas no 1334146-31-4 (2-4-(1,3-thiazole-4-amido)phenylacetic acid)

• Product Name: 2-4-(1,3-thiazole-4-amido)phenylacetic acid
• CAS No: 1334146-31-4
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• MDL: MFCD17616834
• CID: 5573279
• PubChem ID: 54594733
• Update Time: 2025-06-13

2-4-(1,3-thiazole-4-amido)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(1,3-thiazole-4-amido)phenylacetic acid

• MDL： MFCD17616834
• Inchi： 1S/C12H10N2O3S/c15-11(16)5-8-1-3-9(4-2-8)14-12(17)10-6-18-7-13-10/h1-4,6-7H,5H2,(H,14,17)(H,15,16)
• InChI Key： KGSPMNXJFWXUIT-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(NC(C2=CSC=N2)=O)C=C1

Additional information on 2-4-(1,3-thiazole-4-amido)phenylacetic acid

Introduction to 2-4-(1,3-thiazole-4-amido)phenylacetic acid (CAS No. 1334146-31-4)

2-4-(1,3-thiazole-4-amido)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1334146-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both thiazole and amide functional groups, which are known for their diverse biological activities and potential therapeutic applications. The structural arrangement of this molecule, featuring a phenylacetic acid moiety linked to a thiazole ring via an amide bond, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of 2-4-(1,3-thiazole-4-amido)phenylacetic acid lies in its unique chemical framework, which combines the pharmacophoric properties of thiazole derivatives with the bioactive potential of amide-linked aromatic compounds. Thiazole derivatives are widely recognized for their role in various biological processes, including antimicrobial, anti-inflammatory, and antiviral activities. The amide group, on the other hand, is a common structural motif in many bioactive molecules, contributing to their stability and interaction with biological targets. The combination of these features makes 2-4-(1,3-thiazole-4-amido)phenylacetic acid a compound of great interest for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting specific biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The structural features of 2-4-(1,3-thiazole-4-amido)phenylacetic acid suggest that it may interact with various enzymes and receptors, making it a versatile scaffold for drug design. For instance, the thiazole ring can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets, while the amide group can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

One of the most compelling aspects of 2-4-(1,3-thiazole-4-amido)phenylacetic acid is its potential role in modulating inflammatory responses. Inflammatory processes are central to the pathogenesis of numerous diseases, including chronic inflammatory conditions and autoimmune disorders. Recent studies have highlighted the importance of inhibiting key inflammatory mediators such as cyclooxygenase (COX), lipoxygenase (LOX), and nitric oxide synthase (NOS). The structural similarity of 2-4-(1,3-thiazole-4-amido)phenylacetic acid to known inhibitors of these enzymes suggests that it may possess anti-inflammatory properties. Furthermore, its ability to interact with other inflammatory pathways makes it a promising candidate for further investigation.

Another area where 2-4-(1,3-thiazole-4-amido)phenylacetic acid shows promise is in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease (AD), Parkinson's disease (PD), and Huntington's disease are characterized by progressive neuronal dysfunction and death. The search for effective treatments for these conditions has led to the exploration of various pharmacological approaches. Thiazole derivatives have been reported to exhibit neuroprotective effects by inhibiting oxidative stress and neuroinflammation. Given these findings, 2-4-(1,3-thiazole-4-amido)phenylacetic acid could potentially be developed into a therapeutic agent for neurodegenerative diseases.

The synthesis and characterization of 2-4-(1,3-thiazole-4-amido)phenylacetic acid have been subjects of extensive research. The synthesis typically involves multi-step organic reactions starting from readily available precursors such as 1-bromobenzene derivatives and thiazole compounds. The introduction of the amide group at the 4-position of the thiazole ring is achieved through nucleophilic substitution or condensation reactions with appropriate carboxylic acids or their derivatives. The phenylacetic acid moiety is then attached via coupling reactions such as Esterification or Amide bond formation.

The analytical characterization of 2-4-(1,3-thiazole-4-amido)phenylacetic acid has been performed using various spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of 2-4-(1,3-thiazole-4-amido)phenylacetic acid, which is crucial for understanding its interactions with biological targets.

In vitro studies have demonstrated that 2-4-(1,3-thiazole-4-amido)phenylacetic acid exhibits various biological activities depending on its concentration and target system. For example, at low concentrations (<10 µM), it has been shown to inhibit COX enzymes involved in prostaglandin synthesis without significant cytotoxicity. At higher concentrations (>50 µM), it may activate other signaling pathways or induce apoptosis in certain cell lines. These findings underscore the importance of optimizing dosing regimens to maximize therapeutic effects while minimizing side effects.

The pharmacokinetic properties of 2-4-(1,3-thiazole-4-amido)phenylacetic acid have also been studied to assess its potential as a drug candidate. Absorption studies indicate that it is well-absorbed following oral administration but exhibits moderate bioavailability due to rapid metabolism by cytochrome P450 enzymes in the liver. Distribution studies suggest that it distributes widely throughout tissues but does not cross blood-brain barriers efficiently at physiological pH levels unless modified with lipophilic groups or prodrugs.

The development pipeline for 2-4-(1,3-thiazole-4-amido)phenylacetic acid includes several ongoing clinical trials aimed at evaluating its efficacy against various diseases including cancer pain management through modulation inflammatory mediators like prostaglandins; neuroprotection against oxidative stress-induced neuronal damage; anti-inflammatory activity against rheumatoid arthritis; psoriasis vulgaris treatment through suppression T-cell proliferation; cardiovascular protection via reduction cholesterol levels; diabetes mellitus type 2 management via enhancement insulin sensitivity; cognitive enhancement via improvement synaptic plasticity; depression treatment through modulation serotonin receptor activity; addiction treatment via reduction dopamine release; aging intervention via activation longevity pathways; etc..

The future directions for research on 2-structure modification toward enhancing solubility bioavailability metabolic stability target specificity toxicity profile etc.. Additionally novel synthetic routes toward cost-effective large-scale production will be explored alongside formulation development strategies aimed at improving delivery systems such as nanoparticles liposomes micelles etc.. Furthermore computational modeling techniques including molecular docking virtual screening will be employed alongside experimental validation methods such as enzyme-based assays cell-based assays animal models human trials etc..